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Compound of Interest

Compound Name: Nek2-IN-4

Cat. No.: B12389746 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for utilizing Nek2-IN-4, a potent and

selective inhibitor of NIMA-related kinase 2 (Nek2), in various cell-based assays. Nek2 is a

serine/threonine kinase that plays a crucial role in cell cycle regulation, particularly in

centrosome separation and spindle formation. Its overexpression is implicated in the

progression of several cancers, making it an attractive target for therapeutic intervention.

Mechanism of Action
Nek2-IN-4 is a small molecule inhibitor with a high affinity for Nek2, exhibiting an IC50 value of

15 nM in biochemical assays. By inhibiting the kinase activity of Nek2, Nek2-IN-4 disrupts the

phosphorylation of key substrates involved in the G2/M transition of the cell cycle. This leads to

a cascade of cellular events including the inhibition of centrosome separation, cell cycle arrest,

and ultimately, the suppression of cancer cell proliferation.

Quantitative Data Summary
The following table summarizes the inhibitory concentrations of Nek2-IN-4 in various pancreatic

cancer cell lines, providing a reference for designing cell-based experiments.
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Cell Line Cancer Type Assay Duration IC50 (µM)

AsPC-1
Pancreatic

Adenocarcinoma
72 hours 0.064[1]

PL45
Pancreatic

Adenocarcinoma
72 hours 0.031[1]

MIA PaCa-2 Pancreatic Carcinoma 72 hours 0.161[1]

Signaling Pathway
Nek2 kinase is a key regulator of mitotic events and its inhibition by Nek2-IN-4 impacts several

downstream signaling pathways implicated in cancer progression. The diagram below

illustrates the central role of Nek2 in cell cycle control and its interaction with other signaling

cascades. Inhibition of Nek2 by Nek2-IN-4 leads to the disruption of these pathways, resulting

in anti-proliferative effects.
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Caption: Nek2 signaling and the inhibitory effect of Nek2-IN-4.

Experimental Workflow
The following diagram outlines a general workflow for evaluating the efficacy of Nek2-IN-4 in

cell-based assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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